Cas no 1975118-50-3 (4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1975118-50-3
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• CID: 5192582
• Update Time: 2025-06-10

4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole, 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C11H8F3N3O2/c1-7-6-16(15-10(7)11(12,13)14)8-4-2-3-5-9(8)17(18)19/h2-6H,1H3
• InChI Key： QNJXCHMRRXBCBF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2[N+]([O-])=O)C=C(C)C(C(F)(F)F)=N1

Additional information on 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole

Professional Introduction to 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1975118-50-3)

4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1975118-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of functional groups such as a methyl group, a nitrophenyl moiety, and a trifluoromethyl substituent imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The structural composition of 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole is characterized by a pyrazole core substituted with a methyl group at the 4-position, a 2-nitrophenyl group at the 1-position, and a trifluoromethyl group at the 3-position. This arrangement of substituents contributes to its potential pharmacological effects by influencing its electronic distribution, solubility, and interactions with biological targets. The nitro group, in particular, is known to enhance binding affinity to certain enzymes and receptors, while the trifluoromethyl group often improves metabolic stability and bioavailability.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole scaffold exhibit properties relevant to anti-inflammatory, antimicrobial, antiviral, and anticancer applications. The specific configuration of 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole makes it an intriguing subject for further exploration in these areas. For instance, the nitrophenyl moiety has been shown to interact with various biological pathways, potentially modulating inflammatory responses and immune system functions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyrazole core serves as a versatile platform for medicinal chemists to attach additional functional groups or modify existing ones, thereby tailoring the compound’s biological activity. Researchers have been particularly interested in leveraging the electronic properties of the nitro and trifluoromethyl groups to fine-tune binding interactions with target proteins or enzymes. This approach has led to the development of novel molecules with enhanced efficacy and selectivity.

The synthesis of 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each substituent—methyl, nitrophenyl, and trifluoromethyl—must be carefully orchestrated to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to achieve the desired structure efficiently. These methodologies are critical in ensuring that the final product meets the stringent requirements for further pharmacological testing.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential biological activity of 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole. Molecular modeling studies have been used to predict how this compound might interact with various biological targets, such as enzymes or receptors involved in disease pathways. These simulations provide valuable insights into the compound’s binding affinity, mode of action, and potential side effects before costly experimental trials are conducted. Such computational approaches are increasingly integral to modern drug discovery processes.

In addition to its synthetic significance, 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole represents an important case study in how structural modifications can influence pharmacological outcomes. The combination of electron-withdrawing groups like the nitro group and electron-donating groups like the methyl group creates a delicate balance that can enhance or suppress specific biological activities. This interplay between substituents is a fundamental concept in medicinal chemistry and underscores why compounds like this are under continuous investigation.

The potential applications of 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science, where pyrazole derivatives have been used to develop novel polymers or functional materials with unique properties. The presence of fluorine atoms can impart thermal stability or chemical resistance, making this compound useful in industrial applications as well.

As our understanding of biological systems evolves, so too does our approach to drug design. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is revolutionizing how we identify and optimize lead compounds like 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole. These tools enable researchers to analyze vast datasets quickly, identifying patterns that might otherwise go unnoticed during traditional screening processes. By leveraging AI-driven platforms, scientists can accelerate the discovery pipeline and bring new treatments to market more efficiently.

The future directions for research on 4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole are multifaceted. Further investigations into its pharmacological profile will be essential to determine its suitability for therapeutic applications. Additionally, exploring synthetic alternatives could lead to more cost-effective production methods without compromising quality or yield. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into viable clinical candidates.

In conclusion,4-methyl-1-(2-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1975118-50-3) is a structurally complex and biologically relevant compound with significant potential across multiple domains of science and technology. Its unique combination of functional groups makes it an attractive candidate for further study in pharmaceuticals, materials science, and beyond. As research continues to uncover new applications for this molecule，its importance is likely to grow，driving innovation in both academic laboratories and industrial settings.